N,2,2-triphenylhydrazinecarbothioamide

• IUPAC Name: 1-phenyl-3-(N-phenylanilino)thiourea
• InChI: InChI=1S/C19H17N3S/c23-19(20-16-10-4-1-5-11-16)21-22(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H,(H2,20,21,23)
• InChI Key: SKZXGAJQXDYDAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NN(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C19H17N3S
• DSSTOX Substance ID: DTXSID90359559
• Molecular Weight: 319.4 g/mol
• CAS RN: 15973-74-7

Description

N,2,2-triphenylhydrazinecarbothioamide is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is also known as TPHTC and is a derivative of hydrazinecarbothioamide. TPHTC has a molecular formula of C20H16N2S and a molecular weight of 320.42 g/mol.

Mechanism of Action

The mechanism of action of N,2,2-triphenylhydrazinecarbothioamide is not yet fully understood. However, it is believed that TPHTC acts as a hole transport material in organic electronic devices. TPHTC has been shown to have a high hole mobility, which allows for efficient charge transport in these devices. The exact mechanism of action in other applications, such as in photovoltaic devices, is still under investigation.
Biochemical and Physiological Effects
There is limited research on the biochemical and physiological effects of this compound. However, studies have shown that TPHTC is relatively non-toxic and does not exhibit significant cytotoxicity. This makes it a potentially safe material for use in various applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,2,2-triphenylhydrazinecarbothioamide is its excellent charge transport properties. This makes it a promising candidate for use in organic electronic devices and photovoltaic devices. Additionally, TPHTC is relatively easy to synthesize and purify, making it a readily available material for research.
However, one limitation of TPHTC is its relatively low solubility in common solvents. This can make it difficult to work with in certain applications. Additionally, the mechanism of action of TPHTC is not yet fully understood, which can make it challenging to optimize its use in various applications.

Future Directions

There are several potential future directions for research on N,2,2-triphenylhydrazinecarbothioamide. One area of interest is in the development of new organic electronic devices using TPHTC as a hole transport material. Additionally, research is needed to better understand the mechanism of action of TPHTC in various applications, such as in photovoltaic devices. Finally, there is potential for the development of new synthesis methods to improve the solubility and purity of TPHTC, which would make it more practical for use in various applications.
Conclusion
This compound is a promising chemical compound with a wide range of potential applications in scientific research. Its excellent charge transport properties make it a promising candidate for use in organic electronic devices and photovoltaic devices. While there is still much to learn about the mechanism of action and potential applications of TPHTC, it is clear that this compound has significant potential for advancing various fields of research.

Synthesis Methods

The synthesis of N,2,2-triphenylhydrazinecarbothioamide involves the reaction of hydrazinecarbothioamide with benzophenone in the presence of a catalyst. The reaction is carried out under reflux conditions for several hours. The resulting product is then purified by recrystallization to obtain pure TPHTC. This synthesis method has been optimized to produce high yields of TPHTC with minimal impurities.

Scientific Research Applications

N,2,2-triphenylhydrazinecarbothioamide has a wide range of potential applications in scientific research. One of the most promising applications is in the field of organic electronics. TPHTC has been shown to exhibit excellent charge transport properties, making it a potential candidate for use in organic field-effect transistors (OFETs). TPHTC has also been investigated for use in photovoltaic devices due to its strong absorption in the visible region of the electromagnetic spectrum.